Cas no 34428-39-2 (Benzoic acid,2-hydroxy-3-methyl-, 2-hydroxyethyl ester)
34428-39-2 structure
Product Name:Benzoic acid,2-hydroxy-3-methyl-, 2-hydroxyethyl ester
CAS No:34428-39-2
MF:C10H12O4
MW:196.199883460999
CID:310971
PubChem ID:118683
Update Time:2025-04-19
Benzoic acid,2-hydroxy-3-methyl-, 2-hydroxyethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,2-hydroxy-3-methyl-, 2-hydroxyethyl ester
- 2-hydroxyethyl 2-hydroxy-3-methylbenzoate
- 2-Hydroxyethyl 3-methylsalicylate
- Benzoic acid, 2-hydroxy-3-methyl-, 2-hydroxyethyl ester
- NS00029661
- DTXSID10188005
- EINECS 252-014-3
- 4CJ45D5G39
- 34428-39-2
-
- Inchi: 1S/C10H12O4/c1-7-3-2-4-8(9(7)12)10(13)14-6-5-11/h2-4,11-12H,5-6H2,1H3
- InChI Key: JKOGEZFQRFHRGT-UHFFFAOYSA-N
- SMILES: O(CCO)C(C1C=CC=C(C)C=1O)=O
Computed Properties
- Exact Mass: 196.07356
- Monoisotopic Mass: 196.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- Density: 1.257
- Boiling Point: 333.6°Cat760mmHg
- Flash Point: 131.2°C
- Refractive Index: 1.565
- PSA: 66.76
Benzoic acid,2-hydroxy-3-methyl-, 2-hydroxyethyl ester Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
34428-39-2 (Benzoic acid,2-hydroxy-3-methyl-, 2-hydroxyethyl ester) Related Products
- 2150-46-1(Methyl 2,5-dihydroxybenzoate)
- 118-58-1(Benzyl salicylate)
- 118-61-6(Ethyl salicylate)
- 119-36-8(Methyl salicylate)
- 87-19-4(Isobutyl salicylate)
- 2150-47-2(Methyl 2,4-dihydroxybenzoate)
- 87-28-5(Glycol salicylate)
- 41489-76-3(Methyl 5-Formyl-2-hydroxybenzoate)
- 2150-45-0(Methyl 2,6-dihydroxybenzoate)
- 883-99-8(Methyl 3-hydroxy-2-naphthoate)
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